Cas no 2229299-63-0 (3-(4-ethylcyclohexyl)pentanedioic acid)

• Product Name: 3-(4-ethylcyclohexyl)pentanedioic acid
• CAS No: 2229299-63-0
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 5922364
• PubChem ID: 165672787
• Update Time: 2025-06-09

3-(4-ethylcyclohexyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylcyclohexyl)pentanedioic acid
• EN300-1808651
• 2229299-63-0

• Inchi： 1S/C13H22O4/c1-2-9-3-5-10(6-4-9)11(7-12(14)15)8-13(16)17/h9-11H,2-8H2,1H3,(H,14,15)(H,16,17)
• InChI Key： YAPSXTHZZWPADS-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)C1CCC(CC)CC1)=O

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-(4-ethylcyclohexyl)pentanedioic acid

3-(4-Ethylcyclohexyl)Pentanedioic Acid: A Comprehensive Overview

3-(4-Ethylcyclohexyl)Pentanedioic Acid, also known by its CAS number 2229299-63-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we delve into the latest research findings, structural insights, and potential uses of this intriguing molecule.

The molecular structure of 3-(4-Ethylcyclohexyl)Pentanedioic Acid comprises a pentanedioic acid backbone with a substituted cyclohexyl group. This substitution introduces a level of complexity and functionality that makes the compound versatile. Recent studies have highlighted the importance of such structural modifications in enhancing the compound's reactivity and stability. For instance, researchers have explored the impact of the ethyl substitution on the compound's electronic properties, revealing promising results for its use in advanced materials.

One of the most exciting developments involving 3-(4-Ethylcyclohexyl)Pentanedioic Acid is its application in polymer synthesis. Scientists have demonstrated that this compound can serve as a building block for creating high-performance polymers with tailored mechanical and thermal properties. These polymers have potential applications in aerospace, automotive industries, and even in biomedical devices where durability and precision are paramount.

In addition to its role in polymer science, recent research has also focused on the compound's potential in drug delivery systems. The unique structure of 3-(4-Ethylcyclohexyl)Pentanedioic Acid allows for controlled drug release mechanisms, making it a valuable component in developing targeted therapies. Studies published in leading journals have shown that this compound can enhance the bioavailability of certain drugs, reducing side effects and improving treatment outcomes.

The synthesis of 3-(4-Ethylcyclohexyl)Pentanedioic Acid has also been a focal point for chemists. Traditional methods often involved multi-step reactions with low yields, but recent advancements have introduced more efficient synthetic pathways. For example, researchers have successfully employed catalytic asymmetric synthesis to produce this compound with high enantiomeric excess, opening new avenues for its use in chiral chemistry.

Beyond its chemical applications, the environmental impact of 3-(4-Ethylcyclohexyl)Pentanedioic Acid has also been studied. Researchers are exploring biodegradable versions of this compound to minimize its ecological footprint. These efforts align with global sustainability goals and highlight the importance of green chemistry in modern research.

In conclusion, 3-(4-Ethylcyclohexyl)Pentanedioic Acid, with its CAS number 2229299-63-0, represents a fascinating intersection of chemistry and innovation. From polymer science to drug delivery systems, this compound continues to push the boundaries of what is possible in materials science. As research progresses, we can expect even more groundbreaking applications that will further solidify its role in various industries.